Cas no 2137931-66-7 (4-Pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl-)

• Product Name: 4-Pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl-
• CAS No: 2137931-66-7
• MF: C₂₄H₂₁ClN₂O₄
• MW: 436.887545347214
• CID: 6432291
• PubChem ID: 132351001
• Update Time: 2025-10-30

4-Pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl-
• 2137931-66-7
• 3-(2-chloro-6-methylpyridin-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-658159
• 3-(2-Chloro-6-methylpyridin-4-yl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

• Inchi： 1S/C24H21ClN2O4/c1-14-10-15(11-22(25)26-14)21(12-23(28)29)27-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,20-21H,12-13H2,1H3,(H,27,30)(H,28,29)
• InChI Key： GGUSHOAPTAJPNB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC(O)=O)=C1

Computed Properties

• Exact Mass: 436.1189848g/mol
• Monoisotopic Mass: 436.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 665.1±55.0 °C(Predicted)
• pka: 3.89±0.10(Predicted)

Additional information on 4-Pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl-

4-Pyridinepropanoic Acid, 2-Chloro-β-[[(9H-Fluoren-9-Ylmethoxy)Carbonyl]Amino]-6-Methyl-

4-Pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl- is a complex organic compound with the CAS number 2137931-66-7. This compound belongs to the class of pyridine derivatives and has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The structure of this compound is characterized by a pyridine ring substituted with a propanoic acid group at the 4-position, a chlorine atom at the 2-position, and a fluorenylmethoxycarbonyl (Fmoc) amino group at the β-position of the propanoic acid moiety. Additionally, a methyl group is attached at the 6-position of the pyridine ring, further enhancing its structural complexity and functional diversity.

The synthesis of 4-pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl- involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize these processes, making the compound more accessible for large-scale production. The use of advanced catalysts and green chemistry principles has also contributed to reducing the environmental footprint of its synthesis.

One of the most intriguing aspects of this compound is its potential pharmacological activity. Studies have shown that it exhibits significant bioactivity in vitro, particularly in models related to neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the Fmoc amino group plays a crucial role in modulating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on understanding how these properties can be fine-tuned to enhance therapeutic efficacy while minimizing adverse effects.

In addition to its pharmacological applications, 4-pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl- has also been explored for its potential in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers (SAMs) and its compatibility with various surface modification techniques. These studies have revealed that the compound can significantly improve the performance of organic electronic devices by enhancing charge transport properties.

The structural versatility of this compound also lends itself well to applications in drug delivery systems. The Fmoc group serves as an excellent protecting group for amino acids during peptide synthesis, making it highly valuable in medicinal chemistry. Recent studies have demonstrated that this compound can be used as a building block for constructing bioactive peptides with enhanced stability and bioavailability. Its ability to form stable conjugates with other biomolecules further expands its utility in drug design.

From an environmental standpoint, understanding the fate and behavior of 4-pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl- in natural systems is crucial for assessing its potential impact on ecosystems. Research has shown that under certain conditions, the compound undergoes biodegradation via enzymatic pathways mediated by microorganisms. However, further studies are needed to fully understand its persistence and toxicity under various environmental scenarios.

In conclusion, 4-pyridinepropanoic acid, 2-chloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methyl- represents a versatile and multifunctional compound with wide-ranging applications across multiple disciplines. Its unique chemical structure provides a platform for innovative research and development activities. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both therapeutic interventions and materials science technologies.